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An In-depth Technical Guide to the Physicochemical Characteristics of 5-Nitro-1H-imidazole-
4-carbaldehyde

Abstract
This technical guide provides a comprehensive analysis of the physicochemical characteristics,

spectroscopic profile, and chemical reactivity of 5-Nitro-1H-imidazole-4-carbaldehyde. As a

key heterocyclic building block, this compound is of significant interest to researchers in

medicinal chemistry and drug development. The inherent electronic properties conferred by the

imidazole scaffold, substituted with a potent electron-withdrawing nitro group and a reactive

carbaldehyde, create a molecule with unique and valuable reactivity. This document

synthesizes data from authoritative chemical databases and peer-reviewed literature to serve

as a foundational resource for scientists, offering insights into its molecular properties,

analytical characterization, and synthetic utility.

Introduction: The Significance of the 5-
Nitroimidazole Scaffold
The imidazole ring is a cornerstone heterocycle in medicinal chemistry, forming the structural

core of numerous essential biological molecules, including the amino acid histidine and

purines.[1][2] Its unique amphoteric nature and aromaticity make it a privileged scaffold in drug

design.[1] When functionalized with a nitro group, the resulting nitroimidazole moiety becomes
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a critical pharmacophore, most notably in the development of antibiotics and antiprotozoal

agents.[3][4] Compounds like metronidazole and ornidazole leverage the 5-nitroimidazole core

to effectively treat infections caused by anaerobic bacteria and protozoa.[3][5]

5-Nitro-1H-imidazole-4-carbaldehyde (C₄H₃N₃O₃) emerges as a particularly valuable

synthetic intermediate. It combines the bio-relevant 5-nitroimidazole core with a highly reactive

aldehyde functional group. This aldehyde serves as a versatile chemical handle for elaboration,

allowing chemists to construct a diverse library of more complex molecules for therapeutic

screening.[6][7] Understanding the fundamental physicochemical properties and reactivity of

this specific carbaldehyde is therefore paramount for its effective utilization in designing next-

generation therapeutics.[4][8]
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5-Nitro-1H-imidazole-4-carbaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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